Cas no 1209814-76-5 (2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-YL)ethyl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-YL)ethyl]pyridine-4-carboxamide
• CAS No: 1209814-76-5
• MF: C₁₆H₁₄Cl₂N₂O₃
• MW: 353.19996213913
• CID: 6578138
• PubChem ID: 45861282
• Update Time: 2025-05-19

2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-YL)ethyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26603769
• 1209814-76-5
• 2-CHLORO-N-[2-(8-CHLORO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHYL]PYRIDINE-4-CARBOXAMIDE
• AKOS008078243
• Z197800884
• 2-chloro-N-[2-(5-chloro-2,3-dihydro-1,4-benzodioxin-7-yl)ethyl]pyridine-4-carboxamide
• 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-YL)ethyl]pyridine-4-carboxamide

• Inchi： 1S/C16H14Cl2N2O3/c17-12-7-10(8-13-15(12)23-6-5-22-13)1-3-20-16(21)11-2-4-19-14(18)9-11/h2,4,7-9H,1,3,5-6H2,(H,20,21)
• InChI Key： JOCJVOGFNFGYNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCO2)CCNC(C1C=CN=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 352.0381477g/mol
• Monoisotopic Mass: 352.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-YL)ethyl]pyridine-4-carboxamide

Introduction to 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide and Its Significance in Modern Chemical Biology

2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide, with the CAS number 1209814-76-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including chloro substituents and a pyridine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of this compound is pivotal in understanding its reactivity and biological efficacy. The 8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl moiety introduces a benzodioxin ring system, which is known for its pharmacological properties in various therapeutic contexts. This moiety has been extensively studied for its role in modulating neurological and cardiovascular functions. In contrast, the pyridine-4-carboxamide part of the molecule provides a hydrogen bond acceptor site, enhancing its binding affinity to target proteins. Such structural features make it an attractive candidate for developing novel bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide can interact with enzymes and receptors involved in inflammatory pathways. This interaction is particularly relevant given the rising interest in modulating such pathways for therapeutic benefits. The chloro substituents on the benzodioxin ring are believed to enhance lipophilicity, thereby improving membrane permeability and facilitating cellular uptake.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits inhibitory activity against certain kinases and phosphodiesterases. These enzymes are critical regulators of cell signaling pathways, making them promising targets for treating conditions such as cancer and neurodegenerative diseases. The pyridine carboxamide group appears to play a key role in modulating enzyme activity by forming stable hydrogen bonds with active site residues.

The synthesis of 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent biological testing.

One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging structure-based drug design principles, researchers can optimize its pharmacokinetic properties while retaining or enhancing biological activity. The benzodioxin scaffold offers opportunities for further derivatization to explore new chemical spaces without losing the inherent advantages of the core structure.

The role of computational modeling in understanding the behavior of 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide cannot be overstated. Techniques such as quantum mechanical calculations and molecular dynamics simulations provide insights into its conformational flexibility and interactions with biological targets. These insights are invaluable for guiding experimental efforts and designing more effective derivatives.

Future research directions may include exploring the compound's potential in preclinical models to assess its therapeutic efficacy and safety profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. Additionally, investigating the compound's metabolic stability and potential drug-drug interactions will be crucial steps before considering human trials.

The development of novel pharmaceuticals often relies on innovative molecular architectures that offer unique biological properties. 2-Chloro-N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-4-carboxamide exemplifies how combining diverse structural elements can yield promising candidates for further exploration. Its unique combination of functional groups positions it as a valuable asset in the quest for new treatments across multiple therapeutic areas.